Cas no 188009-13-4 (2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride)
2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride
- 2-(3-cyclopentyloxy-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine,hydrochloride
- 2-(3-Cyclopentyloxy-4-Methoxy-phenyl)-4-phenyl-but-3-ynylaMine hydrochloride
- YULUIMOTYNZJIZ-UHFFFAOYSA-N
- DB-301775
- 188009-13-4
- (+/-)-4-Amino-3-(3-cyclopentyloxy-4-methoxyphenyl)-1-phenyl-1-butyne hydrochloride
- G11718
- 2-[3-(CYCLOPENTYLOXY)-4-METHOXYPHENYL]-4-PHENYLBUT-3-YN-1-AMINE HYDROCHLORIDE
- AKOS015995082
- 2-[3-(Cyclopentyloxy)-4-methoxyphenyl]-4-phenylbut-3-yn-1-amine--hydrogen chloride (1/1)
- Benzeneethanamine, 3-(cyclopentyloxy)-4-methoxy-beta-(2-phenylethynyl)-, hydrochloride (1:1)
- DTXSID90724440
- 2-(3-Cyclopentyloxy-4-methoxyphenyl)-4-phenyl-but-3-ynylamine hydrochloride
- 2-(3-Cyclopentyloxy-4-methoxy-phenyl)-4-phenyl-but-3-ynylamine HCl
- 2-(3-Cyclopentyloxy-4-methoxyphenyl)-4-phenyl-but-3-ynylamine HCl
- 2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-aminehydrochloride
- BS-44274
- 2-(3-cyclopentyloxy-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine;hydrochloride
-
- Inchi: 1S/C22H25NO2.ClH/c1-24-21-14-13-18(15-22(21)25-20-9-5-6-10-20)19(16-23)12-11-17-7-3-2-4-8-17;/h2-4,7-8,13-15,19-20H,5-6,9-10,16,23H2,1H3;1H
- InChI Key: YULUIMOTYNZJIZ-UHFFFAOYSA-N
- SMILES: Cl.O(C1C(=CC=C(C(C#CC2C=CC=CC=2)CN)C=1)OC)C1CCCC1
Computed Properties
- Exact Mass: 371.1652068g/mol
- Monoisotopic Mass: 371.1652068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 453
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5Ų
2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019121262-1g |
2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride |
188009-13-4 | 95% | 1g |
$530.00 | 2023-09-02 | |
| Chemenu | CM201977-1g |
2-(3-(cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride |
188009-13-4 | 95% | 1g |
$580 | 2021-06-15 | |
| Chemenu | CM201977-1g |
2-(3-(cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride |
188009-13-4 | 95% | 1g |
$580 | 2023-03-07 | |
| 1PlusChem | 1P002H3R-250mg |
Benzeneethanamine, 3-(cyclopentyloxy)-4-methoxy-β-(2-phenylethynyl)-, hydrochloride (1:1) |
188009-13-4 | 97% | 250mg |
$389.00 | 2024-06-17 | |
| 1PlusChem | 1P002H3R-1g |
Benzeneethanamine, 3-(cyclopentyloxy)-4-methoxy-β-(2-phenylethynyl)-, hydrochloride (1:1) |
188009-13-4 | 97% | 1g |
$813.00 | 2024-06-17 | |
| 1PlusChem | 1P002H3R-2.5g |
Benzeneethanamine, 3-(cyclopentyloxy)-4-methoxy-β-(2-phenylethynyl)-, hydrochloride (1:1) |
188009-13-4 | 97% | 2.5g |
$1714.00 | 2024-06-17 | |
| A2B Chem LLC | AB14679-250mg |
2-(3-Cyclopentyloxy-4-methoxy-phenyl)-4-phenyl-but-3-ynylamine HCl |
188009-13-4 | 97% | 250mg |
$315.00 | 2024-04-20 | |
| A2B Chem LLC | AB14679-1g |
2-(3-Cyclopentyloxy-4-methoxy-phenyl)-4-phenyl-but-3-ynylamine HCl |
188009-13-4 | 97% | 1g |
$652.00 | 2024-04-20 | |
| A2B Chem LLC | AB14679-2.5g |
2-(3-Cyclopentyloxy-4-methoxy-phenyl)-4-phenyl-but-3-ynylamine HCl |
188009-13-4 | 97% | 2.5g |
$1389.00 | 2024-04-20 | |
| Crysdot LLC | CD12101836-1g |
2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride |
188009-13-4 | 95+% | 1g |
$614 | 2024-07-24 |
2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride
Comprehensive Overview of 2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride (CAS No. 188009-13-4)
2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride is a synthetic compound with a complex molecular structure that has garnered significant interest in pharmaceutical and biochemical research. Its CAS No. 188009-13-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. The compound's structure features a cyclopentyloxy group, a methoxyphenyl moiety, and a phenylbutynylamine backbone, which contribute to its unique physicochemical properties.
In recent years, researchers have explored the potential applications of 2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride in drug discovery, particularly in targeting specific enzymatic pathways. Its structural complexity allows for interactions with various biological targets, making it a candidate for further investigation in therapeutic development. The compound's hydrochloride salt form enhances its solubility, a critical factor for bioavailability in preclinical studies.
The synthesis of CAS No. 188009-13-4 involves multi-step organic reactions, including Sonogashira coupling and etherification, which are well-documented in advanced organic chemistry literature. These methods highlight the compound's relevance in modern synthetic chemistry, where precision and yield optimization are paramount. Researchers often search for "efficient synthesis of phenylbutynylamine derivatives" or "applications of cyclopentyloxy-containing compounds," reflecting the growing interest in this chemical space.
From a pharmacological perspective, 2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride has been studied for its potential role in modulating neurotransmitter systems. Its amine functionality and aromatic rings suggest possible interactions with G-protein-coupled receptors (GPCRs), a hot topic in neuroscience and drug development. This aligns with frequent search queries like "GPCR-targeting compounds" or "neuroactive phenylbutynylamine derivatives," indicating its relevance to current research trends.
The compound's physicochemical properties, such as logP, pKa, and molecular weight, are critical for understanding its behavior in biological systems. These parameters are often calculated using computational tools, a practice increasingly popular among chemists and pharmacologists. Searches for "CAS No. 188009-13-4 solubility" or "methoxyphenyl compound stability" underscore the practical considerations in handling this molecule.
In addition to its potential therapeutic applications, 2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride serves as a valuable intermediate in organic synthesis. Its versatile structure allows for further functionalization, enabling the creation of novel analogs with tailored properties. This aspect resonates with queries like "modification of cyclopentyloxy compounds" or "derivatization of phenylbutynylamine scaffolds," reflecting the compound's utility in medicinal chemistry.
Quality control and analytical characterization of CAS No. 188009-13-4 are essential for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and identity. These methods are frequently searched alongside the compound's name, highlighting the importance of robust analytical protocols in chemical research.
As the scientific community continues to explore novel chemical entities, 2-(3-(Cyclopentyloxy)-4-methoxyphenyl)-4-phenylbut-3-yn-1-amine hydrochloride remains a subject of ongoing investigation. Its unique structure and potential applications align with broader trends in personalized medicine and targeted therapy, making it a compound of enduring interest. Researchers and industry professionals alike are keen to uncover its full potential, driving further studies and collaborations.
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